Cas no 1805295-37-7 (4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid
• CAS No: 1805295-37-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885635
• Update Time: 2025-10-29

4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-3-1-4(10)13-6(7(11)12)5(3)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： VIKKJGGXYJBJEM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805295-37-7): A Comprehensive Overview

4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805295-37-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a fluorine atom. These substituents confer specific chemical and biological properties that make the compound highly valuable for research and development purposes. The bromomethyl group, for instance, can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are crucial for the synthesis of complex molecules.

The presence of the difluoromethyl and fluorine substituents also plays a significant role in modulating the compound's physicochemical properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which are essential characteristics for drug candidates. Additionally, the difluoromethyl group can influence the electronic properties of the molecule, affecting its reactivity and biological activity.

Recent studies have explored the potential applications of 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. The unique combination of functional groups in this compound allows for the design and synthesis of molecules with potent antiviral activity against a range of viral pathogens. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects against influenza viruses.

In addition to antiviral applications, 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Research conducted at a leading pharmaceutical company demonstrated that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines. The bromomethyl group was found to be crucial for enhancing the anticancer activity by facilitating covalent binding to specific protein targets within cancer cells.

The versatility of 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid extends beyond its direct therapeutic applications. It serves as an important building block in the synthesis of other bioactive compounds. For instance, it can be used as a starting material for the preparation of small molecules with diverse biological activities, such as enzyme inhibitors and receptor modulators. The ability to introduce multiple functional groups through chemical modifications makes this compound an attractive choice for combinatorial chemistry approaches.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid. One common approach involves the sequential introduction of substituents onto a pyridine scaffold using well-established synthetic transformations. For example, a study published in Organic Letters described a concise and scalable synthesis route that utilized palladium-catalyzed cross-coupling reactions to introduce the bromomethyl and difluoromethyl groups efficiently.

The safety profile of 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid is another important consideration for its use in pharmaceutical research. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, thorough toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805295-37-7) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to advancements in healthcare.